Cas no 55363-58-1 (Methanone, phenyl(3,4,5-trimethoxyphenyl)-)

Methanone, phenyl(3,4,5-trimethoxyphenyl)- structure
55363-58-1 structure
Product Name:Methanone, phenyl(3,4,5-trimethoxyphenyl)-
CAS No:55363-58-1
MF:C16H16O4
MW:272.295845031738
CID:352178
PubChem ID:21288857
Update Time:2025-04-19

Methanone, phenyl(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, phenyl(3,4,5-trimethoxyphenyl)-
    • phenyl-(3,4,5-trimethoxyphenyl)methanone
    • 3,4,5-TRIMETHOXYBENZOPHENONE
    • Phenyl-(3,4,5-trimethoxy-phenyl)-methanone
    • SCHEMBL2450750
    • DTXSID40612040
    • Phenyl(3,4,5-trimethoxyphenyl)methanone
    • 55363-58-1
    • 3',4',5'-trimethoxy benzophenone
    • RGJZPRJCMQIEIH-UHFFFAOYSA-N
    • Inchi: 1S/C16H16O4/c1-18-13-9-12(10-14(19-2)16(13)20-3)15(17)11-7-5-4-6-8-11/h4-10H,1-3H3
    • InChI Key: RGJZPRJCMQIEIH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C(C2C=CC=CC=2)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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